Cas no 1807185-83-6 (Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate
• CAS No: 1807185-83-6
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4948062
• Update Time: 2025-05-20

Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate

• Inchi： 1S/C12H12BrNO3/c1-3-17-12(15)11-9(7-14)4-8(6-13)5-10(11)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： VIRTWCZBKVVBFQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(=O)OCC)=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate

Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate (CAS No. 1807185-83-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate, identified by its unique chemical signature under the CAS number 1807185-83-6, represents a compound of significant interest in the realm of pharmaceutical chemistry. This molecule, characterized by its Ethyl ester group, a 4-bromomethyl substituent, a 2-cyano group, and a 6-methoxy moiety on the benzoate backbone, serves as a crucial intermediate in the synthesis of various biologically active agents. The strategic placement of these functional groups imparts unique reactivity, making it a valuable building block for medicinal chemists.

The benzoate core is a well-documented scaffold in drug discovery, renowned for its stability and ability to interact favorably with biological targets. The presence of the 4-bromomethyl group enhances the molecule's electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex structures. This feature is particularly useful in Suzuki-Miyaura cross-coupling reactions, where it can serve as a precursor to introduce aryl or heteroaryl groups into the molecular framework.

The 2-cyano group adds another layer of versatility, as it can undergo reduction to an amine or participate in further functionalization through cyano-group-specific reactions. This dual functionality allows for the creation of diverse pharmacophores by modifying either or both of these sites. Additionally, the 6-methoxy substituent not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, key factors in drug design.

In recent years, Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate has garnered attention in the development of novel therapeutic agents. For instance, researchers have leveraged this intermediate to synthesize inhibitors targeting enzymes involved in inflammatory pathways. The bromomethyl group provides a convenient handle for linking other pharmacophoric units, while the cyano and methoxy groups can be further modified to fine-tune binding interactions with biological targets. Such modifications have led to promising candidates for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The compound's utility extends beyond enzyme inhibition; it has also been explored in the synthesis of small molecules that modulate receptor activity. The benzoate moiety's ability to engage with aromatic binding pockets in proteins makes it an attractive scaffold for designing ligands with high specificity. Moreover, the combination of electron-withdrawing and electron-donating groups on the aromatic ring enhances binding affinity through optimal pi-stacking interactions.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate due to their role in streamlining synthetic routes and reducing costs. By providing a versatile platform for structural diversification, this compound enables rapid screening and optimization of drug candidates. Recent advances in flow chemistry have further enhanced its applicability by allowing for scalable and efficient synthesis under controlled conditions.

The chemical properties of Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate make it particularly suitable for applications in fragment-based drug design. Researchers often use such intermediates to generate libraries of compounds that can be screened for biological activity. The presence of multiple reactive sites allows for systematic exploration of structure-activity relationships (SAR), facilitating the identification of lead compounds with desired pharmacological profiles.

In conclusion, Ethyl 4-bromomethyl-2-cyano-6-methoxybenzoate (CAS No. 1807185-83-6) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique combination of functional groups and reactivity patterns enables the construction of diverse bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new synthetic strategies and biological targets, this compound will undoubtedly remain a valuable asset in the chemist's toolkit.